
A Comparative Guide to Spectrophotometric
Methods for Quantifying Streptomycin

Concentration

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Streptomycin B

CAS No.: 128-45-0

Cat. No.: B3060918

Get Quote

For researchers, scientists, and professionals in drug development, accurate quantification of

streptomycin is crucial for quality control, formulation development, and pharmacokinetic

studies. Spectrophotometry offers a range of accessible and rapid methods for this purpose.

This guide provides a comparative overview of common spectrophotometric methods for

streptomycin quantification, complete with experimental protocols and performance data to aid

in method selection and implementation.

Performance Comparison of Spectrophotometric
Methods
The selection of an appropriate spectrophotometric method depends on factors such as the

required sensitivity, the concentration range of the samples, and the presence of interfering

substances. The following table summarizes the key performance characteristics of several

common methods.
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Disclaimer: The data presented below are compiled from various studies. Direct comparison

may not be entirely accurate as experimental conditions can vary between studies.
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Method Principle
Wavelength
(λmax)

Linearity
Range
(µg/mL)

Limit of
Detection
(LOD)
(µg/mL)

Limit of
Quantificati
on (LOQ)
(µg/mL)

Picric Acid

Ion-pair

complex

formation

between the

primary

amino groups

of

streptomycin

and picric

acid.

418 nm 2.5–100[1] 1.09[1] 3.31[1]

2,4-

Dinitrophenol

(DNP)

Ion-pair

complex

formation

between the

primary

amino groups

of

streptomycin

and 2,4-DNP.

406 nm 2.5–140[1] 1.23[1] 3.73[1]

Ninhydrin

Reaction with

the primary

and

secondary

amino groups

of

streptomycin

to form a

colored

product

(Ruhemann's

purple).

650 nm and

850 nm
400–12000[2]

Not explicitly

stated

Not explicitly

stated
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Maltol

Formation

Alkaline

hydrolysis of

streptomycin

to form

maltol, which

then forms a

colored

complex with

ferric ions.

540 nm[3]
Not explicitly

stated

Not explicitly

stated

Not explicitly

stated

Potassium

Iodide/Iodate

Oxidation of

streptomycin

by a mixture

of potassium

iodide and

potassium

iodate to form

a yellow-

colored

product.

353 nm 4–72[4]

0.011 (initial

rate method),

0.50 (fixed

time method)

[4]

0.032 (initial

rate method),

1.5 (fixed

time method)

[4]

Experimental Protocols
Detailed methodologies for the key spectrophotometric assays are provided below.

Picric Acid and 2,4-Dinitrophenol (DNP) Methods
These methods are based on the formation of a yellow ion-pair complex between the basic

amino groups of streptomycin and the acidic picric acid or 2,4-DNP.

Experimental Workflow:
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Preparation

Reaction

Measurement

Analysis

Prepare Streptomycin
Standard Solutions

Mix Streptomycin Solution
with Reagent

Prepare Picric Acid or
2,4-DNP Solution

Incubate at Room
Temperature

Measure Absorbance at
λmax (418 nm or 406 nm)

Construct Calibration
Curve

Determine Unknown
Concentration
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Preparation

Reaction

Measurement

Analysis

Prepare Streptomycin
Standard Solutions

Mix Streptomycin Solution
with Ninhydrin Reagent

Prepare Ninhydrin
Reagent

Heat in a Water Bath

Cool to Room Temperature

Measure Absorbance at
λmax (e.g., 650 nm, 850 nm)

Construct Calibration
Curve

Determine Unknown
Concentration

 

Alkaline Hydrolysis

Complexation

Measurement

Analysis

Mix Streptomycin Solution
with NaOH

Heat in Boiling
Water Bath

Cool the Solution

Acidify the Solution

Add Ferric Ammonium
Sulfate

Measure Absorbance at
540 nm

Construct Calibration
Curve

Determine Unknown
Concentration
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Preparation

Reaction & Measurement

Analysis

Prepare Streptomycin
Standard Solutions

Mix Streptomycin Solution
with Reagent Mixture

Prepare Potassium Iodide
and Potassium Iodate Mixture

Monitor Absorbance Change
at 353 nm over Time

Determine Initial Rate or
Absorbance at Fixed Time

Construct Calibration
Curve

Determine Unknown
Concentration

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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